Cas no 2097912-31-5 (5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide
• CAS No: 2097912-31-5
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 5469073
• Update Time: 2025-06-07

5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide
• 5-pyridin-3-yl-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H18N4O2S/c23-18(16-8-17(24-21-16)14-2-1-5-19-9-14)20-15-3-6-22(11-15)10-13-4-7-25-12-13/h1-2,4-5,7-9,12,15H,3,6,10-11H2,(H,20,23)
• InChI Key： UNFBFFVIRXSONW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(C1C=C(C2C=NC=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 354.11504700 g/mol
• Monoisotopic Mass: 354.11504700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.4
• XLogP3: 2
• Topological Polar Surface Area: 99.5

Additional information on 5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide

Introduction to 5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide (CAS No. 2097912-31-5)

The compound 5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide, identified by its CAS number 2097912-31-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including pyridine, thiophene, and pyrrolidine, alongside the 1,2-oxazole core, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The structural motif of 5-(pyridin-3-yl)-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}-1,2-oxazole-3-carboxamide exhibits a high degree of molecular complexity, which is often associated with enhanced binding affinity and selectivity towards biological targets. This complexity arises from the interplay of electronic and steric effects between the various functional groups, making it a promising candidate for further exploration in drug design.

In particular, the pyridine moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be leveraged to modulate enzyme activity and receptor binding. The thiophene ring introduces sulfur atoms that can participate in redox reactions and influence the compound's metabolic stability. Additionally, the pyrrolidine group provides a flexible backbone that can adapt to different binding pockets in biological targets. The 1,2-oxazole core further enhances the molecule's potential by contributing to its overall shape and electronic properties.

Current research in medicinal chemistry increasingly emphasizes the design of molecules with multifunctional properties. The compound 5-(pyridin-3-yl)-N-{1-[（thiophen-3-yl)methyl]pyrrolidin-3-y}l}-1,2 oxazole 3-carboxamide exemplifies this trend by incorporating multiple pharmacophoric elements into a single structural framework. This approach allows for the simultaneous modulation of multiple biological pathways, which can be particularly advantageous in treating complex diseases.

One of the most exciting aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in numerous cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting specific kinases, it may be possible to develop treatments for a wide range of diseases, such as cancer and inflammatory disorders. Preliminary computational studies suggest that the compound interacts with key residues in the active sites of these enzymes, potentially leading to high-affinity binding.

Furthermore, the structural features of 5-(pyridin 3 yl)-N{ 1[（thiophen 3 yl)methyl] pyrrolidin 3 y} l}-12 oxazole 3 carboxamide make it an attractive candidate for further derivatization. By modifying specific functional groups or introducing new ones, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility is essential for developing compounds that are both effective and safe for clinical use.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building the intricate heterocyclic frameworks present in this compound. These methods allow for the efficient assembly of multiple functional groups into a single molecular entity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about its structure and purity, which are essential for understanding its biological activity. Additionally, computational studies are employed to predict how it interacts with biological targets at the molecular level.

In vitro testing is conducted to evaluate its potency against various enzymes and receptors of interest. Assays such as enzyme inhibition assays and cell-based assays are used to measure how effectively it modulates biological pathways. Positive results from these studies often lead to further investigation using animal models to assess its efficacy and safety profile.

The potential therapeutic applications of 5-(pyridine 3 yl)-N{ 1[（thiophene 3 yl)methyl] pyrrolidin 3 y} l}-12 oxazole 3 carboxamide are vast. Given its ability to interact with multiple biological targets, it may be useful in treating conditions such as cancer, inflammation, and neurological disorders. For example, it has shown promise as a kinase inhibitor in preclinical studies, which could translate into effective treatments for certain types of cancer.

As research continues to uncover new insights into disease mechanisms and drug action,5-(pyridine 3 yl)-N{ 1[（thiophene 3 yl)methyl] pyrrolidin 3 y} l}-12 oxazole 3 carboxamide may find additional applications beyond those initially envisioned. Its unique structural features make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents.

In conclusion,5-(pyridine 3 yl)-N{ 1[（thiophene 3 yl)methyl] pyrrolidin 3 y} l}-12 oxazole 3 carboxamide (CAS No.2097912315) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its complex structure， characterized by multiple heterocyclic moieties， makes it a promising candidate for further exploration。 As research progresses， this compound may contribute to the development of novel treatments for various diseases， improving patient outcomes worldwide。